Cas no 2228974-66-9 (2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid
• CAS No: 2228974-66-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5891657
• PubChem ID: 165721169
• Update Time: 2025-07-22

2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid
• 2228974-66-9
• EN300-1773760
• 2-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}-3-methylbutanoic acid

• Inchi： 1S/C12H14N2O3/c1-12(2,10(15)11(16)17)8-7-14-6-4-3-5-9(14)13-8/h3-7,10,15H,1-2H3,(H,16,17)
• InChI Key： LSDKQCZROTWLID-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid

Professional Introduction to 2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic Acid (CAS No. 2228974-66-9)

2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid, identified by its CAS number 2228974-66-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both hydroxyl and imidazo1,2-apyridinyl moieties in its structure suggests a rich chemical diversity that could be exploited for various biological activities.

The compound's molecular structure consists of a 3-methylbutanoic acid backbone, which is functionalized with a hydroxyl group at the 2-position and an imidazo1,2-apyridinyl substituent at the 3-position. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The imidazo1,2-apyridine ring is a well-known pharmacophore found in several bioactive molecules, often associated with anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. The imidazo1,2-apyridine core is particularly noteworthy due to its ability to engage in multiple binding modes with biological targets, enhancing the likelihood of achieving potent and selective interactions. The incorporation of this moiety into the current compound not only enhances its structural complexity but also potentially improves its pharmacological profile.

One of the most compelling aspects of 2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid is its potential as a precursor for more complex derivatives. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. For instance, the hydroxyl group at the 2-position can be further functionalized to introduce additional pharmacophores or improve solubility and metabolic stability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, are often employed to construct the intricate molecular framework efficiently. These synthetic methodologies not only highlight the compound's complexity but also showcase the cutting-edge capabilities of modern organic chemistry.

Recent studies have begun to explore the biological activity of 2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid and its derivatives. Preliminary in vitro assays have suggested that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory pathways. The ability to modulate these pathways could make it a valuable candidate for developing novel therapeutics for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The compound's interaction with biological targets is further enhanced by its ability to form hydrogen bonds and engage in π-stacking interactions due to its aromatic rings. These interactions are crucial for achieving high affinity and selectivity in drug design. Additionally, the presence of both hydrophobic and hydrophilic regions within its structure allows it to navigate different cellular compartments effectively, improving bioavailability and therapeutic efficacy.

In conclusion, 2-hydroxy-3-{imidazo1,2-apyridin-2-yl}-3-methylbutanoic acid (CAS No. 2228974-66-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for further exploration. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.